Cas no 2137952-20-4 (3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid)

• Product Name: 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid
• CAS No: 2137952-20-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5812615
• PubChem ID: 165742204
• Update Time: 2025-06-13

3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137952-20-4
• 3-(1-ethoxyethenyl)pyridine-4-carboxylic acid
• EN300-803188
• 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid

• Inchi： 1S/C10H11NO3/c1-3-14-7(2)9-6-11-5-4-8(9)10(12)13/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key： PHHOYBCWNRQUPW-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid

Introduction to 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid (CAS No. 2137952-20-4)

3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137952-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivative class, a heterocyclic aromatic compound featuring a nitrogen atom within its ring structure. The presence of both an ethoxyethenyl side chain and a carboxylic acid functional group at the 4-position of the pyridine ring endows it with unique chemical properties and potential biological activities. The structural configuration of this molecule makes it a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid involve meticulous chemical methodologies that ensure high purity and yield. The ethoxyethenyl moiety, also known as vinyloxyethane, introduces a reactive double bond that can participate in various organic transformations, such as polymerization, cross-coupling reactions, or further functionalization. Meanwhile, the carboxylic acid group provides a site for hydrogen bonding interactions and potential derivatization into esters or amides, which are common strategies in medicinal chemistry to enhance solubility or target specific biological pathways.

In recent years, pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds often serve as key structural motifs in pharmaceuticals, exhibiting properties ranging from antimicrobial to anti-inflammatory effects. The specific arrangement of substituents in 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid may contribute to its interaction with biological targets such as enzymes or receptors, making it a valuable scaffold for drug design. Researchers have been exploring its potential in modulating various disease-related pathways, including those implicated in neurological disorders, cancer, and metabolic diseases.

One of the most intriguing aspects of this compound is its dual functionality—the reactive double bond and the acidic carboxylic group—both of which can be exploited for medicinal chemistry applications. For instance, the vinyloxyethene unit can undergo Michael additions or Diels-Alder reactions, allowing for the construction of more complex molecular architectures. On the other hand, the carboxylic acid functionality can be converted into pharmacophores that interact with proteins or nucleic acids. Such versatility makes 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid (CAS No. 2137952-20-4) a versatile building block in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid with greater accuracy before conducting wet-lab experiments. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes by mimicking natural substrates or binding to allosteric sites. These virtual screening approaches have accelerated the drug discovery process by prioritizing promising candidates based on their predicted interactions with biological targets.

The pharmacokinetic properties of 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid are also under investigation to assess its suitability for therapeutic applications. Factors such as solubility, stability, metabolic degradation pathways, and distribution within biological systems are critical considerations when evaluating a compound's potential as a drug candidate. Preliminary studies indicate that modifications to the pyridine ring or side chains could enhance pharmacokinetic profiles by improving bioavailability or reducing toxicity.

In addition to its pharmaceutical applications, 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid has shown promise in material science research. The combination of aromatic and alkenic functionalities makes it a candidate for developing novel polymers or coatings with tailored properties. For example, its ability to undergo polymerization reactions could lead to the creation of high-performance materials with applications in electronics or aerospace industries.

The synthesis of derivatives from 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid is another area of active research. By introducing additional functional groups or altering the substitution pattern on the pyridine ring, chemists can generate libraries of compounds with diverse biological activities. Such libraries are invaluable tools for high-throughput screening campaigns aimed at identifying new therapeutic agents.

The environmental impact of using 3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid also deserves consideration. Efforts are being made to develop sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being applied to optimize processes for producing this compound while adhering to environmental regulations.

In conclusion,3-(1-Ethoxyethenyl)pyridine-4-carboxylic acid (CAS No. 2137952-20-4) represents a fascinating compound with multiple potential applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation through both experimental synthesis and computational modeling. As research continues to uncover new ways to harness its chemical potential,this molecule is poised to make significant contributions to scientific advancement.